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Compound of Interest

Compound Name: Fmoc-D-Phe-OH

Cat. No.: B2728978 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction to Fmoc-D-Phe-OH in Biomaterials
Nα-Fmoc-D-phenylalanine (Fmoc-D-Phe-OH) is an N-terminally protected amino acid

derivative that serves as a fundamental building block in the field of peptide-based

biomaterials. Its unique molecular structure, combining the bulky, aromatic

fluorenylmethoxycarbonyl (Fmoc) group with the D-enantiomer of phenylalanine, drives its

ability to self-assemble into ordered nanostructures, primarily hydrogels.

The key features of Fmoc-D-Phe-OH that make it invaluable for biomaterial fabrication are:

Self-Assembly: The molecule's amphiphilic nature, with a hydrophobic Fmoc group and a

hydrophilic carboxylic acid, allows it to spontaneously form supramolecular structures in

aqueous solutions. This process is primarily driven by a combination of π-π stacking

interactions between Fmoc groups, hydrogen bonding, and hydrophobic interactions.

Biocompatibility: Peptide-based materials are generally biocompatible and biodegradable,

making them excellent candidates for in vivo applications.

Tunable Properties: The mechanical strength, porosity, and degradation kinetics of the

resulting biomaterials can be precisely controlled by adjusting experimental parameters such

as pH, solvent, and peptide concentration.[1][2]
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D-Amino Acid Advantage: The incorporation of a D-amino acid, as opposed to the natural L-

amino acid, confers significant resistance to enzymatic degradation by proteases in the body.

This enhances the in vivo stability and longevity of the biomaterial, a crucial feature for

applications like long-term drug delivery or tissue scaffolding.

These properties make Fmoc-D-Phe-OH and its derivatives highly attractive for creating

scaffolds for tissue engineering, vehicles for controlled drug release, and matrices for 3D cell

culture.[3][4]

Principle of Self-Assembly
The formation of a stable hydrogel from Fmoc-D-Phe-OH monomers is a hierarchical self-

assembly process. Under specific triggers, such as a change in pH or solvent composition, the

individual molecules organize into β-sheet-like structures. These β-sheets then assemble into

nanofibers and fibrils, which entangle to form a complex three-dimensional network that

immobilizes large amounts of water, resulting in a hydrogel.[5] The π-π stacking of the aromatic

Fmoc groups is a critical stabilizing force in this architecture.
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Preparation

Trigger

Formation

1. Dissolve Fmoc-Peptide
in basic solution (pH > 10)

2. Adjust to final
concentration with water

3. Add pH trigger
(e.g., GdL or HCl)

4. Allow to stand
undisturbed

5. Confirm gelation
(Inversion Test)
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Setup

Incubation & Sampling

Analysis

1. Prepare drug-loaded
hydrogel in vials

2. Overlay with
release buffer (PBS)

3. Incubate at 37°C

4. At time 't', remove
aliquot of buffer

5. Replenish with
fresh buffer

6. Quantify drug in
aliquot (e.g., HPLC)

 Repeat for all
time points

7. Calculate cumulative
% release
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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